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Compound of Interest

Compound Name: Samarium-152

Cat. No.: B085415

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the decay schemes of the primary
parent nuclides of Samarium-152 (*>2Sm), a stable isotope of significant interest in various
scientific fields. The decay pathways of its principal parent nuclides, Promethium-152 (>2Pm)
and Europium-152 (1>2Eu), are detailed, including data on half-lives, decay energies, and
branching ratios. This document also outlines the experimental methodologies employed for
the determination of these nuclear properties, adhering to rigorous standards of data
presentation and visualization for clarity and precision.

Introduction to the Decay Progenitors of Samarium-
152

Samarium-152 is a stable nuclide with 62 protons and 90 neutrons. Its primary formation in the
context of radioactive decay chains originates from the beta decay of Promethium-152 and the
electron capture and beta-plus decay of Europium-152. A precursor to one of these parents,
Neodymium-152 (*>2Nd), also contributes to the formation of >2Sm through a decay chain.
Understanding these decay schemes is crucial for applications in nuclear physics,
astrophysics, and the production and purification of medical radioisotopes.

Decay Chain Overview
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The principal decay pathways leading to the formation of stable 152Sm involve the following
parent and precursor nuclides:

e Neodymium-152 (*32Nd): The precursor to 152Pm.
e Promethium-152 (*>2Pm): A direct parent of 1°2Sm, existing in multiple isomeric states.
e Europium-152 (*32Eu): A direct parent of >2Sm, which also decays to Gadolinium-152.

The logical flow of this decay chain is visualized in the diagram below.
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Decay Chain Leading to Samarium-152

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Decay Scheme Determination
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¢ To cite this document: BenchChem. [Decay Scheme of Samarium-152 Parent Nuclides: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085415#decay-scheme-of-samarium-152-parent-
nuclides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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